Cas no 91076-94-7 (Ethyl 3-Amino-5-(4-chlorophenyl)thiophene-2-carboxylate)

• Product Name: Ethyl 3-Amino-5-(4-chlorophenyl)thiophene-2-carboxylate
• CAS No: 91076-94-7
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• MDL: MFCD06336766
• CID: 815327
• PubChem ID: 2118786
• Update Time: 2025-04-19

Ethyl 3-Amino-5-(4-chlorophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-5-(4-chlorophenyl)-, ethyl ester
• Ethyl 3-Amino-5-(4-chlorophenyl)thiophene-2-carboxylate
• 2-Ethoxycarbonyl-3-amino-5-(4-chlorophenyl)-thiophene
• 5-(p-chlorophenyl)-3-amino-thiophene-2-carboxylic acid ethyl esther
• 91076-94-7
• Ethyl 3-amino-5-(4-chlorophenyl)thiophene-2-carboxylate
• EN300-10123
• Z56995168
• 2-Thiophenecarboxylicacid,3-amino-5-(4-chlorophenyl)-,ethyl ester
• 3-amino-5-(4-chlorophenyl)-thiophene-2-carboxylic acid ethyl ester
• AKOS000352201
• SCHEMBL1143359
• BB 0218724
• Ethyl3-amino-5-(4-chlorophenyl)thiophene-2-carboxylate
• DTXSID70366625
• MFCD06336766
• 3-Amino-5-(4-chlorophenyl)-thiophen-2-ylcarboxylic acid ethylester
• Ethyl 3-amino-5-(4-chlorophenyl)thiophene-2-carboxylate, 97%
• CS-0229832
• ETHYL 3-AMINO-5-(4-CHLOROPHENYL)THIOPHE&
• G29207
• Ethyl 3-Amino-5-(4-chlorophenyl)thiophene-2-carboxylate

• MDL： MFCD06336766
• Inchi： 1S/C13H12ClNO2S/c1-2-17-13(16)12-10(15)7-11(18-12)8-3-5-9(14)6-4-8/h3-7H,2,15H2,1H3
• InChI Key： VOIKQRXCKXHXNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(=C(C(=O)OCC)S1)N

Computed Properties

• Exact Mass: 281.02800
• Monoisotopic Mass: 281.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 107-111 °C (lit.)
• PSA: 80.56000
• LogP: 4.40860

Ethyl 3-Amino-5-(4-chlorophenyl)thiophene-2-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives